Cas no 76045-71-1 (3-Amino-5-hydroxybenzoic acid)

3-Amino-5-hydroxybenzoic acid is a versatile aromatic compound featuring both amino and hydroxy functional groups on a benzoic acid backbone. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, dyes, and specialty chemicals. The compound exhibits reactivity at multiple sites, enabling selective modifications for tailored applications. Its dual functionality allows for participation in condensation, acylation, and other coupling reactions. The presence of electron-donating groups enhances its utility in electrophilic substitution processes. This compound is characterized by moderate solubility in polar solvents and stability under standard conditions, facilitating handling in laboratory and industrial settings.
3-Amino-5-hydroxybenzoic acid structure
3-Amino-5-hydroxybenzoic acid structure
Product Name:3-Amino-5-hydroxybenzoic acid
CAS No:76045-71-1
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD06797571
CID:568107
PubChem ID:127115
Update Time:2025-10-29

3-Amino-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-5-hydroxybenzoic acid
    • 5-Amino-3-hydroxybenzoic acid
    • Benzoic acid,3-amino-5-hydroxy-
    • 3-Ahba
    • AHBA
    • Benzoic acid, 3-amino-5-hydroxy-
    • 3-amino-5-hydroxy-benzoic acid
    • PubChem17213
    • 3-amino-5-hydoxybenzoic acid
    • 3-Amino-5-hydroxybenzoicAcid
    • QPEJHSFTZVMSJH-UHFFFAOYSA-N
    • FCH835445
    • TRA0066062
    • AB29674
    • SY002353
    • ST2
    • 3-hydroxy-5-aminobenzoic acid
    • 5-Amino-3-hydroxybenzoic acid
    • 119690-81-2
    • AKOS005257914
    • AS-31231
    • Z1198170625
    • UJU6MLE7KP
    • PD166923
    • EN300-113502
    • FT-0696241
    • A865562
    • CS-0113071
    • AMY22879
    • SCHEMBL571808
    • 76045-71-1
    • Q27110106
    • MFCD06797571
    • DTXSID20226947
    • AC-2634
    • CHEBI:29507
    • DB-018515
    • MDL： MFCD06797571
    • Inchi： 1S/C7H7NO3/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3,9H,8H2,(H,10,11)
    • InChI Key： QPEJHSFTZVMSJH-UHFFFAOYSA-N
    • SMILES： OC1C=C(C=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 153.04300
  • Monoisotopic Mass: 153.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Density: 1.491 g/cm3
  • Boiling Point: 453.4°C at 760 mmHg
  • Flash Point: 228℃
  • Refractive Index: 1.691
  • PSA: 83.55000
  • LogP: 1.25380

3-Amino-5-hydroxybenzoic acid Security Information

3-Amino-5-hydroxybenzoic acid Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Amino-5-hydroxybenzoic acid Pricemore >>

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